Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Recoflavone mechanism of action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Recoflavone

CAS No.: 203191-10-0

Cat. No.: S541159

Detailed Mechanism of Action

Recoflavone's therapeutic potential is largely attributed to its multi-faceted intervention in the NF-kB

signaling pathway, a critical regulator of inflammation and immune responses.
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Recoflavone inhibits NF-kB by disrupting the Hsp90-IKK complex.

e Core Pathway Inhibition: In response to inflammatory stimuli, such as H. pylori infection, the kB
kinase (IKK) complex is activated. This complex normally phosphorylates the inhibitory protein IkBa,
targeting it for degradation and thereby releasing the central transcription factor NF-kB to move into
the nucleus and initiate the expression of pro-inflammatory genes (like IL-8) [1].
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e Direct Molecular Intervention: Recoflavone does not generally inhibit IKK activity but specifically
promotes the dissociation of the IKK complex, particularly the IKK-y subunit, from its chaperone
protein Heat Shock Protein 90 (Hsp90) [1]. Hsp9O0 is crucial for stabilizing and activating the IKK
complex. By disrupting this interaction, Recoflavone leads to the destabilization of the IKK complex,
preventing IkBa phosphorylation and subsequent NF-kB activation [1].

e Modulation of NF-kB Subunits: Binding data confirms that Recoflavone acts as a modulator for
multiple subunits of the NF-kB complex, including p65 (RelA), c-Rel, RelB, p105, and p100,
explaining its broad anti-inflammatory effects [2].

Quantitative Data and Targets

For research and development purposes, the following table summarizes the key quantitative and target

information available for Recoflavone.

Parameter Data /| Target Notes / Organism
NF-kB p65 (RelA) Modulator [2] Human
Proto-oncogene c-Rel Modulator [2] Human
Transcription factor RelB Modulator [2] Human

NF-kappa-B p105 subunit Modulator [2] Human

NF-kappa-B p100 subunit Modulator [2] Human

Water Solubility 0.0158 mg/mL [2] Predicted (ALOGPS)
logP 2.67 [2] Predicted (ALOGPS)
logS -4.4 2] Predicted (ALOGPS)
pKa (Strongest Acidic) 2.79 [2] Predicted (Chemaxon)
Polar Surface Area 100.52 A2 [2] Predicted

Experimental Insights and Clinical Status
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The understanding of Recoflavone's mechanism is grounded in specific experimental models, which also

inform its potential therapeutic applications.

o Key Experimental Model: The pivotal study elucidating its mechanism used the MKN-45 human
gastric epithelial cell line infected with Helicobacter pylori [1].

o Methodology: Cells were pretreated with Recoflavone before infection. Researchers then
measured NF-kB DNA-binding activity (via EMSA), IKK activity through kinase assays, and
protein-protein interactions (like IKKy-Hsp90) via immunoprecipitation. IL-8 expression was
guantified as a key inflammatory output [1].

o Outcome: Recoflavone pretreatment significantly inhibited NF-kB activation and IL-8
upregulation without affecting other pathways like AP-1, demonstrating its specific action [1].

¢ Therapeutic Applications & Status: Based on its mechanism, Recoflavone has been formally
investigated in clinical trials for:

o Acute and Chronic Gastritis (Highest Phase: Phase Ill) [2] [3]

o Dry Eye Syndrome (Highest Phase: Phase Il) [2] [3]

o Development for Crohn's disease and ulcerative colitis has been discontinued [3].

Broader Pharmacological Context

As a synthetic flavonoid, Recoflavone shares characteristics with other natural flavones known to modulate

critical signaling pathways.

¢ Flavone Anti-inflammatory Properties: Natural flavones like apigenin, luteolin, and wogonin are
recognized for inducing apoptosis in cancer cells and exerting anti-inflammatory effects by regulating
pathways such as PISBK/IAKT, MAPK, and NF-kB [4]. Recoflavone can be seen as an optimized
synthetic version of such compounds.

¢ Multi-pathway Potential: While its primary documented mechanism is NF-kB inhibition, one source
also suggests Recoflavone may inhibit cyclooxygenase (COX-1 and COX-2) enzymes and exhibit
antioxidant properties, presenting a multi-targeted anti-inflammatory profile [5]. This aligns with the
known behavior of polymethoxylated flavones, which can modulate the PI3K/Akt and MAPK
pathways in addition to NF-kB [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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